Cas no 2229328-56-5 (tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate
• CAS No: 2229328-56-5
• MF: C₁₂H₁₆ClNO₂S
• MW: 273.77894115448
• CID: 5939215
• PubChem ID: 165681025
• Update Time: 2025-06-13

tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate
• EN300-1871258
• 2229328-56-5
• tert-butyl N-[2-chloro-5-(sulfanylmethyl)phenyl]carbamate

• Inchi： 1S/C12H16ClNO2S/c1-12(2,3)16-11(15)14-10-6-8(7-17)4-5-9(10)13/h4-6,17H,7H2,1-3H3,(H,14,15)
• InChI Key： AFIVRPAGNLUHBW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CS)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.0590276g/mol
• Monoisotopic Mass: 273.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate (CAS No. 2229328-56-5)

The compound tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate (CAS No. 2229328-56-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a sulfanylmethyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of the chloro substituent further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate has surged, driven by advancements in precision medicine and green chemistry. This compound aligns with the growing trend of sustainable synthesis, as it can be utilized in catalytic processes that minimize waste. Its CAS No. 2229328-56-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Scientists are also exploring its role in peptide modification and proteomics, where its functional groups offer unique conjugation opportunities.

The synthesis of tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate involves multi-step organic reactions, often starting from commercially available aromatic precursors. Optimizing its yield and purity is a key focus for industrial chemists, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with stringent quality control standards. Its stability under various storage conditions is another area of investigation, particularly for long-term research projects.

From a commercial perspective, tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its high reactivity and versatility, which cater to the needs of custom synthesis and contract manufacturing. The compound's CAS No. 2229328-56-5 serves as a critical identifier for procurement, especially in global markets where regulatory compliance is paramount. Its pricing and availability are influenced by factors such as raw material costs and production scalability.

In the context of drug development, tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate is explored for its potential to act as a building block for small-molecule therapeutics. Its structural features are compatible with medicinal chemistry strategies aimed at improving bioavailability and target selectivity. Recent publications highlight its utility in designing enzyme inhibitors and receptor modulators, addressing unmet medical needs. The compound's sulfanylmethyl group is particularly noteworthy for forming stable bonds with biological targets.

Environmental and safety considerations are integral to the handling of tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate. While it is not classified as hazardous under standard regulations, proper laboratory practices are essential to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, handling, and disposal, aligning with occupational health protocols. Researchers are encouraged to use personal protective equipment (PPE) when working with this compound to mitigate any potential risks.

The future prospects of tert-butyl N-2-chloro-5-(sulfanylmethyl)phenylcarbamate are closely tied to innovations in chemical synthesis and biotechnology. As the scientific community continues to explore its applications, collaborations between academia and industry are expected to accelerate its adoption. Its CAS No. 2229328-56-5 will remain a pivotal reference in patent filings and research publications, underscoring its enduring significance in the field of specialty chemicals.